![molecular formula C21H25BrN2O4 B5147375 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate](/img/structure/B5147375.png)
1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate is a chemical compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential therapeutic applications in various fields such as neuroscience and pharmacology.
Mechanism of Action
The exact mechanism of action of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate is not fully understood. However, it has been suggested that the compound acts as a dopamine receptor agonist, which may explain its potential therapeutic effects in Parkinson's disease. Additionally, it has been shown to modulate the activity of GABA receptors, which may explain its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase dopamine release in the striatum, which may explain its potential therapeutic effects in Parkinson's disease. Additionally, it has been shown to increase the activity of GABA receptors, which may explain its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate in lab experiments is its potential therapeutic applications in various fields such as neuroscience and pharmacology. Additionally, the synthesis method for this compound has been optimized for higher yields, which makes it easier to obtain in larger quantities. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate. One direction is to further investigate its potential therapeutic applications in Parkinson's disease and other neurological disorders. Another direction is to study its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, future studies could focus on optimizing the synthesis method for this compound to improve yields and reduce costs.
Synthesis Methods
The synthesis of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate involves the reaction of 1-(2-bromobenzyl)piperazine with 2-methylbenzyl chloride in the presence of a base such as sodium carbonate. The resulting product is then treated with oxalic acid to obtain the oxalate salt of the compound. This synthesis method has been reported in several research articles and has been optimized for higher yields.
Scientific Research Applications
1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate has been studied for its potential therapeutic applications in various fields such as neuroscience and pharmacology. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In pharmacology, it has been studied for its potential use as a dopamine receptor agonist and as a potential treatment for Parkinson's disease.
Properties
IUPAC Name |
1-[(2-bromophenyl)methyl]-4-[(2-methylphenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2.C2H2O4/c1-16-6-2-3-7-17(16)14-21-10-12-22(13-11-21)15-18-8-4-5-9-19(18)20;3-1(4)2(5)6/h2-9H,10-15H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAYMHIVCNVRSTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCN(CC2)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.